Cas no 396133-32-7 (1,2,2-trimethylpiperazine)

• Product Name: 1,2,2-trimethylpiperazine
• CAS No: 396133-32-7
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD09971266
• CID: 299757
• PubChem ID: 21973776
• Update Time: 2025-04-19

1,2,2-trimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1,2,2-trimethyl-
• 1,2,2-trimethylpiperazine
• 1,2,2-trimethylpiperazine(SALTDATA: 2HCl)
• 1,2,2-trimethyl-piperazine
• 1,2,2-trimethylpiperazine hydrochloride
• 1,2,2-trimethylpiperazine hcl
• HT470
• 3535AF
• 1,2,2-trimethylpiperazinehydrochloride
• 1,2,2-trimethylpiperazine;hydrochloride
• OR315584
• 1,2,2-Trimethylpiperazine--hydrogen chloride (1/1)
• RFAPOGMFZTYBEW-UHFFFAOYSA-N
• MFCD09971266
• 396133-32-7
• SY033828
• SCHEMBL1120435
• AM20100044
• EN300-71569
• AKOS012905460
• CS-0054950
• SB37013
• A873614
• A51168
• 1,2,2-Trimethylpiperazine x1hcl
• CS-11939
• DB-354122
• Piperazine, 1,2,2-trimethyl- (9CI)

• MDL： MFCD09971266
• Inchi： 1S/C7H16N2/c1-7(2)6-8-4-5-9(7)3/h8H,4-6H2,1-3H3
• InChI Key： RFAPOGMFZTYBEW-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1(C)C

Computed Properties

• Exact Mass: 128.13100
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• XLogP3: 0.2

Experimental Properties

• Density: 0.843±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 151.3±8.0 ºC (760 Torr),
• Flash Point: 38.1±9.4 ºC,
• Solubility: Soluble (883 g/l) (25 º C),
• PSA: 15.27000
• LogP: 0.56670